Cas no 1442660-61-8 (1-(2’-Deoxy-3’,5’-di-O-toluoyl-a,b-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine)

• Product Name: 1-(2’-Deoxy-3’,5’-di-O-toluoyl-a,b-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine
• CAS No: 1442660-61-8
• MF: C₂₄H₂₄N₄O₆
• MW: 464.470565795898
• CID: 2084702
• Update Time: 2025-06-12

1-(2’-Deoxy-3’,5’-di-O-toluoyl-a,b-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1-(2’-Deoxy-3’,5’-di-O-toluoyl-α,β-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine
• 1-(2'-Deoxy-3',5'-di-O-toluoyl-alpha,beta-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine
• [(2R,3R)-5-(4-Amino-2-oxo-1,3,5-triazin-1-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzo
• [(2R,3R)-5-(4-Amino-2-oxo-1,3,5-triazin-1-yl)-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
• 1-(2’-Deoxy-3’,5’-di-O-toluoyl-a,b-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine

• Inchi： 1S/C24H24N4O6/c1-14-3-7-16(8-4-14)21(29)32-12-19-18(34-22(30)17-9-5-15(2)6-10-17)11-20(33-19)28-13-26-23(25)27-24(28)31/h3-10,13,18-20H,11-12H2,1-2H3,(H2,25,27,31)/t18-,19-,20?/m1/s1
• InChI Key： XFWRGHFUGJXDEX-LEAGNCFPSA-N
• SMILES： O1C(C[C@H]([C@H]1COC(C1C=CC(C)=CC=1)=O)OC(C1C=CC(C)=CC=1)=O)N1C=NC(N)=NC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 829
• Topological Polar Surface Area: 133

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 179-182°C
• Boiling Point: 630.1±65.0 °C at 760 mmHg
• Flash Point: 334.9±34.3 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

1-(2’-Deoxy-3’,5’-di-O-toluoyl-a,b-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1-(2’-Deoxy-3’,5’-di-O-toluoyl-a,b-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine

Introduction to 1-(2’-Deoxy-3’,5’-di-O-toluoyl-a,b-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine (CAS No. 1442660-61-8)

The compound 1-(2’-Deoxy-3’,5’-di-O-toluoyl-a,b-D-ribofuranosyl)-2-oxo-4-amino-1,2-dihydro-1,3,5-triazine, identified by its CAS number 1442660-61-8, represents a significant advancement in the field of chemobiology and pharmaceutical chemistry. This intricate molecule, featuring a triazine core conjugated with a ribofuranosyl moiety and toluoyl ester groups, has garnered attention for its potential applications in drug development and synthetic biology.

At the heart of this compound lies a well-designed chemical framework that combines structural complexity with functional versatility. The triazine ring serves as a versatile pharmacophore, known for its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This feature makes it particularly valuable in the design of small-molecule inhibitors and modulators. The presence of a ribofuranosyl unit further enhances its potential by providing a nucleoside-like scaffold, which is commonly found in nucleoside analogs used in antiviral and anticancer therapies.

The 2’-deoxy modification of the ribofuranosyl group is a strategic choice that improves metabolic stability while maintaining biological activity. This modification is particularly relevant in the context of drug development, where pharmacokinetic properties are critical for therapeutic efficacy. Additionally, the 3’,5’-di-O-toluoyl ester groups contribute to the compound's solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. These structural features collectively position this compound as a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets at an unprecedented level of detail. Studies using high-throughput virtual screening have identified potential binding sites on enzymes and receptors relevant to inflammatory pathways and metabolic disorders. These findings align with current trends in drug discovery, where modulating such pathways offers therapeutic benefits.

In the realm of synthetic biology, this compound has been utilized as a building block for the development of novel glycosidic linkages and sugar mimics. The toluoyl groups, in particular, provide a handle for further chemical modifications, allowing researchers to tailor the molecule's properties for specific applications. This flexibility has been exploited in the design of probes for glycan research and in the synthesis of modified nucleosides with enhanced stability and bioactivity.

One of the most intriguing aspects of this compound is its potential role in addressing emerging challenges in medicine. For instance, studies have suggested that derivatives of this molecule may exhibit inhibitory effects on enzymes involved in bacterial resistance mechanisms. In an era where antibiotic resistance is becoming increasingly prevalent, such findings hold significant promise for developing new therapeutic strategies. Furthermore, preliminary data indicate that certain analogs may possess anti-inflammatory properties, making them candidates for treating chronic inflammatory diseases.

The synthesis of this compound represents a testament to the progress achieved in organic chemistry over recent decades. The multi-step synthesis involves sophisticated techniques such as glycosylation reactions, cyclization processes, and protection-deprotection strategies. These methods have been refined through years of research and are now routinely employed in industrial-scale production. The efficiency and scalability of these synthetic routes are crucial for ensuring that promising compounds like this one can be translated into viable therapeutics.

As our understanding of biological systems continues to expand, so does the demand for innovative chemical tools to study them. This compound exemplifies how structural innovation can lead to functional breakthroughs by combining known pharmacophores with novel scaffolds. Its unique combination of features makes it an attractive scaffold for medicinal chemists seeking to develop next-generation drugs.

The future prospects for this compound are bright, with ongoing research exploring its potential applications in various fields. Whether it emerges as a lead compound or serves as inspiration for new derivatives remains to be seen, but its contribution to advancing our knowledge is undeniable. As researchers continue to uncover new ways to harness its potential, we can expect further insights into its biological significance and therapeutic relevance.